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Compound of Interest

6,8-dichloro-2H-chromene-3-
Compound Name:
carbaldehyde

Cat. No.: B160358

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6,8-dichloro-4-oxo-4H-chromene-3-
carbaldehyde, a halogenated chromone derivative. This document collates available data on its
chemical properties, synthesis, and structural characteristics. Due to limited publicly available
information, this guide focuses on the foundational chemical and physical data critical for
researchers initiating studies on this compound.

Chemical Identity and Properties

6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde is a solid, crystalline compound. Its chemical
structure consists of a chromone core, which is a benzopyran-4-one, substituted with chlorine
atoms at the 6 and 8 positions and a carbaldehyde group at the 3 position.
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Identifier Value

CAS Number 64481-10-3[1][2][3]

Molecular Formula C10H4Cl203[2][3]

Molecular Weight 243.04 g/mol [3]

SMILES C1=C(C=C(C2=C1C(=0)C(=C02)C=0)CI)CI[4]
InChi INChl=1S/C10H4CI203/c11-5-1-6(12)8-4(2-

14)9(13)15-10(8)3-7(5)13/h1-3,14H

Synthesis

The synthesis of chlorinated 3-formylchromone derivatives, including 6,8-dichloro-4-oxo-4H-
chromene-3-carbaldehyde, generally involves the Vilsmeier-Haack reaction. This reaction
utilizes a substituted 2-hydroxyacetophenone as a precursor, which is then treated with a
mixture of N,N-dimethylformamide (DMF) and phosphoryl chloride (POCIs) to yield the
formylated chromone.[5][6]

General Experimental Protocol for Synthesis

The following protocol is a generalized procedure based on the synthesis of analogous
chlorinated 3-formylchromones.[5][6]

o Starting Material: The synthesis begins with a corresponding dichlorinated 2-
hydroxyacetophenone.

o Reaction Setup: The dichlorinated 2-hydroxyacetophenone is dissolved in N,N-
dimethylformamide (DMF).

» Vilsmeier Reagent Addition: The solution is cooled, typically to 0°C, and phosphoryl chloride
(POCIs) is added dropwise.

o Reaction Progression: The reaction mixture is stirred for an extended period, often overnight,
at room temperature to ensure completion.
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* Work-up: Water is added to the reaction mixture, leading to the precipitation of the crude
product.

« Purification: The precipitate is collected by filtration, washed with water, and then dried under
a vacuum to yield the final product, 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 6,8-dichloro-4-oxo-4H-chromene-3-
carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160358#cas-number-for-6-8-dichloro-4-oxo-4h-
chromene-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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